N-3-isoxazolyl-2-nitrobenzamide

• IUPAC Name: 2-nitro-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C10H7N3O4/c14-10(11-9-5-6-17-12-9)7-3-1-2-4-8(7)13(15)16/h1-6H,(H,11,12,14)
• InChI Key: OGHMSZNNYVWCRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NOC=C2)[N+](=O)[O-]
• Molecular Formula: C10H7N3O4
• Molecular Weight: 233.18 g/mol

Description

N-3-isoxazolyl-2-nitrobenzamide, also known as INH1, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2009 and has since been utilized in various studies due to its unique properties and potential therapeutic applications.

Mechanism of Action

N-3-isoxazolyl-2-nitrobenzamide inhibits the activity of kinases by binding to the ATP-binding site of the kinase domain. This binding results in the inhibition of kinase activity, leading to the disruption of downstream signaling pathways. N-3-isoxazolyl-2-nitrobenzamide has been shown to specifically inhibit the activity of ROCK1, PAK4, and MRCK, which are involved in the regulation of actin cytoskeleton dynamics and cell migration.
Biochemical and Physiological Effects
N-3-isoxazolyl-2-nitrobenzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as inhibit the migration and invasion of cancer cells. N-3-isoxazolyl-2-nitrobenzamide has also been shown to induce apoptosis in cancer cells, leading to cell death. Additionally, N-3-isoxazolyl-2-nitrobenzamide has been shown to inhibit the growth of fibroblasts and smooth muscle cells, making it a potential candidate for the treatment of fibrotic diseases.

Advantages and Limitations for Lab Experiments

N-3-isoxazolyl-2-nitrobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and used in various assays. It has also been shown to have high specificity for its target kinases, making it a valuable tool for studying kinase signaling pathways. However, N-3-isoxazolyl-2-nitrobenzamide has some limitations for lab experiments. It has been shown to have off-target effects on other kinases, which can lead to unintended effects. Additionally, N-3-isoxazolyl-2-nitrobenzamide has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the use of N-3-isoxazolyl-2-nitrobenzamide in scientific research. One potential application is in the development of cancer therapies. N-3-isoxazolyl-2-nitrobenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, N-3-isoxazolyl-2-nitrobenzamide may have potential applications in the treatment of fibrotic diseases, as it has been shown to inhibit the growth of fibroblasts and smooth muscle cells. Further research is needed to fully understand the potential therapeutic applications of N-3-isoxazolyl-2-nitrobenzamide.

Scientific Research Applications

N-3-isoxazolyl-2-nitrobenzamide has been utilized in various scientific studies due to its potential therapeutic applications. It has been shown to inhibit the activity of several kinases, including ROCK1, PAK4, and MRCK, which are involved in various cellular processes such as cell migration, invasion, and proliferation. N-3-isoxazolyl-2-nitrobenzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.